• Tomivosertib
    • Cat. No.:
    • B560178
    • CAS No.:
    • 1849590-01-7
    • Molecular Formula:
    • C17H20N6O2
    • Molecular Weight:
    • 340.4 g/mol
    Description
    Tomivosertib is under investigation in clinical trial NCT03318562 (A PD Study of Oral eFT508 in Subjects With Advanced TNBC and HCC).
    Tomivosertib is an orally bioavailable inhibitor of mitogen-activated prot...
  • PD-1-IN-17
    • Cat. No.:
    • B609870
    • CAS No.:
    • Molecular Formula:
    • C13H22N6O7
    • Molecular Weight:
    • 374.35 g/mol
    Description
    PD-1-IN-17 is an inhibitor of the programmed cell death protein 1 (PD-1) signaling pathway. It reverses inhibition of isolated mouse splenocyte proliferation induced by PD-1 ligand (PD-L1) when used at a concent...
  • Ca-170
    • Cat. No.:
    • B609871
    • CAS No.:
    • 1673534-76-3
    • Molecular Formula:
    • C12H20N6O7
    • Molecular Weight:
    • 360.32 g/mol
    Description
    CA-170 is a selective, small molecule inhibitor of PD-L1.
    PD-L1/PD-L2/VISTA Antagonist CA-170 is an orally bioavailable small molecule inhibitor of the immune checkpoint regulatory proteins programmed cell de...
  • (Rac)-BMS-1
    • Cat. No.:
    • B609872
    • CAS No.:
    • Molecular Formula:
    • C29H33NO5
    • Molecular Weight:
    • 475.6 g/mol
    Description
    PD-1/PD-L1 is an inhibitor of the protein-protein interaction between programmed cell death protein 1 (PD-1) and PD-1 ligand (PD-L1). It inhibits the PD-1/PD-L1 interaction in a time-resolved FRET (TR-FRET) assa...
  • Tomivosertib Hydrochloride
    • Cat. No.:
    • B611418
    • CAS No.:
    • 1849590-02-8
    • Molecular Formula:
    • C17H21ClN6O2
    • Molecular Weight:
    • 376.8 g/mol
    Description
    TOMIVOSERTIB HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
  • BMS-986189
    • Cat. No.:
    • B12365895
    • CAS No.:
    • Molecular Formula:
    • C91H131N21O21S
    • Molecular Weight:
    • 1887.2 g/mol
    Description
    BMS-986189 is a useful research compound. Its molecular formula is C91H131N21O21S and its molecular weight is 1887.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BMS-986189 suitable for m...
  • Lambrolizumab
    • Cat. No.:
    • B13387342
    • CAS No.:
    • Molecular Formula:
    • C85H170N4OS
    • Molecular Weight:
    • 1296.4 g/mol
    Description
    Lambrolizumab is a useful research compound. Its molecular formula is C85H170N4OS and its molecular weight is 1296.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Lambrolizumab suitable fo...
  • BMS-986238
    • Cat. No.:
    • B15610436
    • CAS No.:
    • Molecular Formula:
    • C143H224N26O40S
    • Molecular Weight:
    • 2979.5 g/mol
    Description
    BMS-986238 is a useful research compound. Its molecular formula is C143H224N26O40S and its molecular weight is 2979.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BMS-986238 suitable for ...
  • Tpp-1 tfa
    • Cat. No.:
    • B15610948
    • CAS No.:
    • Molecular Formula:
    • C109H151F3N34O34S2
    • Molecular Weight:
    • 2602.7 g/mol
    Description
    Tpp-1 tfa is a useful research compound. Its molecular formula is C109H151F3N34O34S2 and its molecular weight is 2602.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tpp-1 tfa suitable for...
  • PD-L1 inhibitory peptide
    • Cat. No.:
    • B15614502
    • CAS No.:
    • Molecular Formula:
    • C96H135N21O23S
    • Molecular Weight:
    • 1983.3 g/mol
    Description
    PD-L1 inhibitory peptide is a useful research compound. Its molecular formula is C96H135N21O23S and its molecular weight is 1983.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PD-L1 inhib...
© Copyright 2025 BenchChem. All Rights Reserved.